Cas no 915161-57-8 (2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)-)

2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)- structure
915161-57-8 structure
Product Name:2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)-
CAS No:915161-57-8
MF:C7H7NO3S
MW:185.200380563736
CID:748853
PubChem ID:71423026
Update Time:2025-04-19

2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 2-nitro-3-(3-thienyl)-, (2E)-
    • 2-nitro-3-thiophen-3-ylprop-2-en-1-ol
    • 915161-57-8
    • DTXSID60841996
    • 2-Nitro-3-(thiophen-3-yl)prop-2-en-1-ol
    • Inchi: 1S/C7H7NO3S/c9-4-7(8(10)11)3-6-1-2-12-5-6/h1-3,5,9H,4H2
    • InChI Key: KFRCZAFNQLWEMR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C=C(CO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 185.01466426g/mol
  • Monoisotopic Mass: 185.01466426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 94.3Ų
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